Cas no 2103475-09-6 (N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine)

• Product Name: N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine
• CAS No: 2103475-09-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5302056
• Update Time: 2026-03-10

N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine

• Inchi： 1S/C8H15NO2/c1-9-7-2-3-11-8(4-7)5-10-6-8/h7,9H,2-6H2,1H3
• InChI Key： KAXDLANQANOGQR-UHFFFAOYSA-N
• SMILES： C1C2(CC(NC)CCO2)CO1

Additional information on N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine

Introduction to N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine (CAS No. 2103475-09-6)

N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative, identified by its unique CAS number 2103475-09-6, represents a fascinating example of structural complexity and functional versatility. The compound features a spirocyclic core, which is a key structural motif in many biologically active molecules, and is further functionalized with amine and dioxolane groups, making it a promising candidate for further chemical manipulation and biological investigation.

The significance of this compound lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The spirocyclic structure of N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine contributes to its unique physicochemical properties, including enhanced solubility and metabolic stability, which are critical factors in drug design. These attributes make it an attractive scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their remarkable biological activities. Spirocycles are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dioxolane ring in N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine adds an additional layer of functionality that can be exploited for modulating biological pathways. This structural feature has been explored in various synthetic strategies to enhance the bioactivity of related compounds.

The chemical synthesis of N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine presents both challenges and opportunities for chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure the formation of the desired stereoisomer. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric transformations, have made it possible to construct complex spirocycles with high enantioselectivity. These techniques have been instrumental in the preparation of N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine and related derivatives.

One of the most compelling aspects of N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine is its potential as a building block for drug discovery. The compound’s versatile structure allows for modifications at multiple positions, enabling the creation of a diverse library of analogs with tailored biological activities. For instance, functionalization at the amine group can introduce various pharmacophores that interact with biological targets such as enzymes and receptors. Similarly, modifications at the dioxolane ring can alter the electronic properties of the molecule, influencing its binding affinity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in addressing unmet medical needs. Researchers have demonstrated that these molecules can exhibit unique mechanisms of action compared to traditional drug scaffolds. This has led to increased interest in exploring spirocycles as lead compounds for therapeutic development. N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine, with its well-defined structure and functional groups, is poised to play a significant role in this ongoing research effort.

The pharmacological profile of N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine is still being elucidated through preclinical studies. Initial investigations suggest that this compound may possess inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The amine group provides a site for hydrogen bonding interactions with biological targets, while the dioxolane ring contributes to lipophilicity and metabolic stability. These properties make N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine a promising candidate for further exploration in drug discovery programs.

In conclusion, N-methyl-2,5-dioxaspiro[3.5]nonan-8-amine (CAS No. 2103475-09-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with functionalized groups offers opportunities for designing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for spirocyclic compounds, N-methyl-2,5-dioxaspiro[3.5]nonan-8-am ine is likely to emerge as a key player in the development of next-generation pharmaceuticals.